Cas no 112072-92-1 ([2-(acetylamino-methyl)-phenyl]-acetic acid)
[2-(acetylamino-methyl)-phenyl]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [2-(acetylamino-methyl)-phenyl]-acetic acid
- 112072-92-1
- EN300-6371743
- AKOS017550741
- 2-[2-(acetamidomethyl)phenyl]acetic acid
-
- Inchi: 1S/C11H13NO3/c1-8(13)12-7-10-5-3-2-4-9(10)6-11(14)15/h2-5H,6-7H2,1H3,(H,12,13)(H,14,15)
- InChI Key: PFSABWGQECHMHC-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC=CC=1CNC(C)=O)=O
Computed Properties
- Exact Mass: 207.09000
- Monoisotopic Mass: 207.08954328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.40000
- LogP: 1.34070
[2-(acetylamino-methyl)-phenyl]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6371743-0.05g |
2-[2-(acetamidomethyl)phenyl]acetic acid |
112072-92-1 | 0.05g |
$707.0 | 2023-05-24 | ||
| Enamine | EN300-6371743-0.1g |
2-[2-(acetamidomethyl)phenyl]acetic acid |
112072-92-1 | 0.1g |
$741.0 | 2023-05-24 | ||
| Enamine | EN300-6371743-0.25g |
2-[2-(acetamidomethyl)phenyl]acetic acid |
112072-92-1 | 0.25g |
$774.0 | 2023-05-24 | ||
| Enamine | EN300-6371743-0.5g |
2-[2-(acetamidomethyl)phenyl]acetic acid |
112072-92-1 | 0.5g |
$809.0 | 2023-05-24 | ||
| Enamine | EN300-6371743-1.0g |
2-[2-(acetamidomethyl)phenyl]acetic acid |
112072-92-1 | 1g |
$842.0 | 2023-05-24 | ||
| Enamine | EN300-6371743-2.5g |
2-[2-(acetamidomethyl)phenyl]acetic acid |
112072-92-1 | 2.5g |
$1650.0 | 2023-05-24 | ||
| Enamine | EN300-6371743-5.0g |
2-[2-(acetamidomethyl)phenyl]acetic acid |
112072-92-1 | 5g |
$2443.0 | 2023-05-24 | ||
| Enamine | EN300-6371743-10.0g |
2-[2-(acetamidomethyl)phenyl]acetic acid |
112072-92-1 | 10g |
$3622.0 | 2023-05-24 |
[2-(acetylamino-methyl)-phenyl]-acetic acid Related Literature
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
Additional information on [2-(acetylamino-methyl)-phenyl]-acetic acid
Recent Advances in the Study of [2-(acetylamino-methyl)-phenyl]-acetic acid (CAS: 112072-92-1)
The compound [2-(acetylamino-methyl)-phenyl]-acetic acid (CAS: 112072-92-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug development and biomedical research.
One of the key areas of investigation has been the anti-inflammatory and analgesic properties of [2-(acetylamino-methyl)-phenyl]-acetic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro assays and molecular docking simulations to reveal the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Another significant development involves the optimization of synthetic routes for [2-(acetylamino-methyl)-phenyl]-acetic acid. Researchers at the University of Cambridge recently reported a novel, high-yield synthesis method that reduces the number of steps from conventional approaches while maintaining high purity. This advancement, detailed in a 2024 Organic Process Research & Development publication, could facilitate larger-scale production for preclinical and clinical studies. The new synthetic pathway employs green chemistry principles, minimizing hazardous byproducts and improving overall sustainability.
Pharmacokinetic studies have also made progress in understanding the metabolic fate of this compound. A collaborative research effort between several pharmaceutical companies has characterized the major metabolites of [2-(acetylamino-methyl)-phenyl]-acetic acid using advanced LC-MS/MS techniques. Their findings, presented at the 2024 American Chemical Society National Meeting, indicate favorable metabolic stability and a predictable clearance profile in animal models, supporting further development as a potential drug candidate.
Emerging research has explored the compound's potential beyond its initial applications. A recent preprint on bioRxiv suggests that [2-(acetylamino-methyl)-phenyl]-acetic acid may modulate specific signaling pathways involved in neurodegenerative diseases. While these findings are preliminary, they open new avenues for investigating the compound's neuroprotective effects and possible utility in conditions like Alzheimer's and Parkinson's diseases.
In conclusion, the growing body of research on [2-(acetylamino-methyl)-phenyl]-acetic acid (CAS: 112072-92-1) demonstrates its multifaceted potential in pharmaceutical development. From its established anti-inflammatory properties to emerging applications in neurology, this compound continues to reveal new therapeutic possibilities. The recent advancements in synthesis optimization and pharmacokinetic understanding further strengthen its position as a promising candidate for future drug development efforts. Continued research will be essential to fully realize its clinical potential and translate these findings into tangible therapeutic benefits.
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